Cas no 174666-17-2 (2-(2-amino-1,3-thiazol-4-yl)ethanol)

• Product Name: 2-(2-amino-1,3-thiazol-4-yl)ethanol
• CAS No: 174666-17-2
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• MDL: MFCD09971208
• CID: 906176
• PubChem ID: 15850759
• Update Time: 2025-04-19

2-(2-amino-1,3-thiazol-4-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Aminothiazol-4-yl)ethanol
• 2-(2-Amino-1,3-thiazol-4-yl)ethanol
• 2-amino-4-Thiazoleethanol
• 4-Thiazoleethanol, 2-amino-
• 2-(2-amino-4-thiazolyl)ethanol
• 2-(2-amino-thiazol-4-yl)-ethanol
• 2-(2-Aminothiazol-4-yl)-ethanol
• Ambcb4026104
• ANW-71672
• CTK8C4364
• SCHEMBL2211332
• UMRNCFRWUPCKPK-UHFFFAOYSA-N
• DB-329135
• EN300-109352
• G55850
• Z1198266841
• DTXSID80578858
• 2-(2-Aminothiazol-4-yl) ethanol
• 4-thiazoleethanol,2-amino-
• MFCD09971208
• 4-Thiazoleethanol, 2-amino-
• 2-(2-Aminothiazol-4-yl)ethan-1-ol
• CS-0100839
• 174666-17-2
• 2-(2-Amino-1,3-thiazol-4-yl)ethan-1-ol
• AKOS006281669
• 2-(2-amino-1,3-thiazol-4-yl)ethanol

• MDL： MFCD09971208
• Inchi： 1S/C5H8N2OS/c6-5-7-4(1-2-8)3-9-5/h3,8H,1-2H2,(H2,6,7)
• InChI Key： UMRNCFRWUPCKPK-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CCO

Computed Properties

• Exact Mass: 144.03584
• Monoisotopic Mass: 144.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• PSA: 59.14
• LogP: 0.19020